![molecular formula C13H18N2O B3839237 N'-benzylidenehexanohydrazide](/img/structure/B3839237.png)
N'-benzylidenehexanohydrazide
Overview
Description
N-Benzylidenehexanohydrazide, also known as BH, is a hydrazide derivative that has been extensively studied due to its potential therapeutic properties. BH has been found to exhibit a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral effects. In
Mechanism of Action
The mechanism of action of N'-benzylidenehexanohydrazide is not fully understood. However, it is believed that this compound exerts its anti-tumor effects by inducing apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest. The anti-inflammatory effects of this compound are thought to be due to its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response. This compound has also been found to inhibit the replication of the influenza virus by inhibiting the activity of the viral neuraminidase enzyme.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the activity of the influenza virus neuraminidase enzyme. This compound has also been found to exhibit antioxidant properties, which may contribute to its anti-tumor and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N'-benzylidenehexanohydrazide is that it exhibits a wide range of biological activities, making it a promising candidate for further research. This compound is also relatively easy to synthesize, and its synthesis method can be optimized to improve yield. However, one limitation of this compound is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent. In addition, more research is needed to determine the optimal dosage and administration route of this compound for different applications.
Future Directions
There are several future directions for research on N'-benzylidenehexanohydrazide. One direction is to further investigate its anti-tumor effects and explore its potential as a cancer therapeutic agent. Another direction is to study its anti-inflammatory effects in more detail and explore its potential as a treatment for inflammatory diseases. Additionally, more research is needed to determine the optimal dosage and administration route of this compound for different applications. Finally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Scientific Research Applications
N'-benzylidenehexanohydrazide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-tumor effects in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to exhibit anti-viral effects against the influenza virus.
properties
IUPAC Name |
N-[(E)-benzylideneamino]hexanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-2-3-5-10-13(16)15-14-11-12-8-6-4-7-9-12/h4,6-9,11H,2-3,5,10H2,1H3,(H,15,16)/b14-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWCYOYUTXXFVFE-SDNWHVSQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NN=CC1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(=O)N/N=C/C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.